![molecular formula C26H24N4O5S2 B2597290 2-((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-acetylphenyl)acetamide CAS No. 1189944-52-2](/img/structure/B2597290.png)
2-((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-acetylphenyl)acetamide
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Overview
Description
This compound is a complex organic molecule with several functional groups, including acetyl groups, a furan ring, a pyrimidine ring, and a thiophene ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in areas such as medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring systems and functional groups. The furan, pyrimidine, and thiophene rings are all aromatic, which could contribute to the stability of the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the acetyl groups could potentially undergo nucleophilic substitution reactions, while the furan ring could participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could increase its stability and potentially its boiling point .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Antinociceptive and Anti-inflammatory Properties
Research on thiazolopyrimidine derivatives, which share structural features with the compound , has shown significant antinociceptive and anti-inflammatory activities. These studies highlight the potential for these compounds in the development of new treatments for pain and inflammation (Selvam et al., 2012).
Heteroaromatic Synthesis
The synthesis of heteroaromatic compounds via decarboxylative Claisen rearrangement reactions has been explored, providing a method for producing 2,3-disubstituted heteroaromatic products. This synthesis route could be relevant for creating analogs of the compound in focus (Craig et al., 2005).
Antimicrobial Activity
Novel synthetic approaches have led to the development of pyrimidine and thiazolidine derivatives showing promise in antimicrobial applications. This research suggests the potential for derivatives of the compound to serve as bases for new antimicrobial agents (Kerru et al., 2019).
Anticancer Activity
The synthesis of thiazolidin-2-ylidene acetamide derivatives has been investigated for anticancer activity, with some compounds exhibiting potent and selective cytotoxic effects against leukemia cell lines. This indicates potential research pathways for the compound's derivatives in cancer therapy (Horishny et al., 2021).
Organic Synthesis Applications
Synthetic Building Blocks
Research on the reactions of furan-2-ylmethyl and related compounds has contributed to the synthesis of various heterocyclic compounds. These studies offer insights into the utility of such compounds as synthetic intermediates for constructing complex molecular architectures (Aniskova et al., 2017).
Future Directions
properties
IUPAC Name |
2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(4-acetylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N4O5S2/c1-15(31)17-5-7-18(8-6-17)27-22(33)14-36-26-28-24-23(25(34)30(26)12-19-4-3-11-35-19)20-9-10-29(16(2)32)13-21(20)37-24/h3-8,11H,9-10,12-14H2,1-2H3,(H,27,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNQWNNUKTSPZBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
536.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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